Cas no 90726-03-7 (3-Cyclohexylpropan-1-amine hydochloride)

• Product Name: 3-Cyclohexylpropan-1-amine hydochloride
• CAS No: 90726-03-7
• MF: C₉H₂₀ClN
• MW: 177.71480178833
• CID: 1075274
• PubChem ID: 67003524
• Update Time: 2025-04-24

3-Cyclohexylpropan-1-amine hydochloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexylpropan-1-amine hydochloride
• 3-cyclohexylpropanamine hydrochloride
• SCHEMBL1356286
• 3-cyclohexylpropylamine hydrochloride
• C9H20ClN
• 3-Cyclohexylpropan-1-aminehydrochloride
• 3-Cyclohexylpropan-1-amine hydrochloride
• 3-cyclohexylpropan-1-amine;hydrochloride
• 90726-03-7
• DB-088429

• MDL： MFCD22383928
• Inchi： 1S/C9H19N.ClH/c10-8-4-7-9-5-2-1-3-6-9;/h9H,1-8,10H2;1H
• InChI Key： DNDZKTKJSBYACL-UHFFFAOYSA-N
• SMILES： Cl.NCCCC1CCCCC1

Computed Properties

• Exact Mass: 177.1284273g/mol
• Monoisotopic Mass: 177.1284273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 74.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 3-Cyclohexylpropan-1-amine hydochloride

Introduction to 3-Cyclohexylpropan-1-amine hydrochloride (CAS No. 90726-03-7) and Its Applications in Modern Chemical Biology

3-Cyclohexylpropan-1-amine hydrochloride, identified by the chemical abstracts service number 90726-03-7, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This amine derivative, featuring a cyclohexyl substituent on a propyl chain, has garnered attention due to its structural versatility and potential biological activities. The hydrochloride salt form enhances its solubility, making it more amenable for use in various biochemical assays and drug development pipelines.

The structural motif of 3-cyclohexylpropan-1-amine provides a unique balance of lipophilicity and basicity, which is often exploited in the design of pharmacophores. The cyclohexyl group introduces steric bulk, influencing both the compound's solubility and its interactions with biological targets, while the primary amine functionality serves as a versatile handle for further chemical modifications. These characteristics have positioned 3-cyclohexylpropan-1-amine hydrochloride as a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-cyclohexylpropan-1-amine derivatives. The compound's ability to modulate biological pathways has been investigated in several preclinical studies. Notably, researchers have examined its interactions with enzymes and receptors involved in inflammation, pain signaling, and neurotransmission. Preliminary findings suggest that certain analogs of 3-cyclohexylpropan-1-amine hydrochloride may exhibit promising effects as modulators of these pathways, although further studies are necessary to fully elucidate their mechanisms of action.

The synthesis of 3-cyclohexylpropan-1-amine hydrochloride involves well-established organic chemistry techniques, including alkylation and salt formation. The cyclohexyl group can be introduced via reductive amination or through nucleophilic substitution reactions, while the hydrochloride salt is typically formed by treating the free base with hydrochloric acid. These synthetic routes are scalable and compatible with high-throughput screening methodologies, making 3-cyclohexylpropan-1-amine hydrochloride a practical choice for medicinal chemists seeking to explore new drug candidates.

One of the most compelling aspects of 3-cyclohexylpropan-1-amine hydrochloride is its adaptability in medicinal chemistry. The primary amine can be functionalized through various reactions such as acylation, alkylation, or coupling with heterocyclic scaffolds, allowing for the rapid generation of libraries of derivatives. These derivatives can then be screened for biological activity across a range of targets. For instance, modifications aimed at enhancing binding affinity or selectivity have been explored to improve the therapeutic index of potential drugs.

The role of 3-cyclohexylpropan-1-amine hydrochloride in drug discovery has been further highlighted by its incorporation into several clinical candidates. While not yet approved for human use, these candidates have demonstrated efficacy in treating conditions such as chronic pain and neurological disorders. The success of these early-stage compounds underscores the importance of 3-cyclohexylpropan-1-amine derivatives as building blocks in modern drug development.

Advances in computational chemistry have also contributed to the optimization of 3-cyclohexylpropan-1-amine-based drugs. Molecular modeling techniques allow researchers to predict how different structural modifications will affect biological activity, enabling more targeted synthetic efforts. This synergy between experimental chemistry and computational methods has accelerated the discovery process significantly.

The safety profile of 3-cyclohexylpropan-1-amine hydrochloride is another critical consideration in its application. Preclinical toxicology studies have been conducted to assess its potential side effects and dosing requirements. While no significant toxicities were observed at moderate doses, further investigation is warranted to ensure its safety for therapeutic use. These studies provide valuable data for regulatory submissions and help guide dosing strategies in future clinical trials.

Future directions for research on 3-cyclohexylpropan-1-amine hydrochloride include exploring its role in combination therapies and investigating its potential as an adjuvant agent. For example, it may be combined with other drugs to enhance their efficacy or reduce side effects. Additionally, studying its interactions with cellular pathways could reveal new therapeutic applications beyond traditional indications.

In conclusion,3-cyclohexylpropan-1-amine hydrochloride (CAS No. 90726-03-7) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features make it a versatile intermediate for drug discovery，and preliminary studies suggest it may have significant therapeutic potential。With ongoing research efforts focused on optimizing its pharmacological properties，this compound is poised to play an important role in the development of next-generation therapeutics.